Cas no 1808807-76-2 ((3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent. Its stereospecific (3R,4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability during synthetic manipulations, while the trifluoromethyl moiety imparts unique electronic and steric properties, often improving metabolic stability in drug candidates. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS disorders or enzyme inhibition. Its carboxylic acid functionality allows further derivatization, enabling precise structural modifications for tailored applications.

(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid structure

1808807-76-2 structure

Product Name:(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

CAS No:1808807-76-2

MF:C₁₁H₁₆F₃NO₄

MW:283.244254112244

MDL:MFCD18838910

CID:4618360

PubChem ID:54593281

Update Time:2025-06-07

(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- trans-1-(tert-Butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Trans-[4-(Trifluoromethyl)pyrrolidine]-1,3-dicarboxylic acid 1-tert-butyl ester
- C11H16F3NO4
- AMY35637
- NE49140
- Z8287
- Z1768160662
- (3R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-1-[(t-Buto
- (3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-1-(TERT-BUTOXYCARBONYL)-4-(TRIFLUOROMETHYL)PYRROLIDINE-3-CARBOXYLIC ACID
- AS-78466
- MFCD18838910
- (3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylicacid
- (3R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- Rel-(3R,4R)-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- P18717
- Z1192338808
- rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- AKOS026739930
- 1808807-76-2
- EN300-266049
- CS-0053306
- SCHEMBL14802008
- EN300-76959
- trans-1-Boc-4-(Trifluoromethyl)pyrrolidine-3-Carboxylic Acid
- DIFRWCMZFYQBQP-BQBZGAKWSA-N
- (3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- MDL： MFCD18838910
- Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-4-6(8(16)17)7(5-15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m0/s1
- InChI Key： DIFRWCMZFYQBQP-BQBZGAKWSA-N
- SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O)(F)F

Computed Properties

Exact Mass: 283.10314248 g/mol
Monoisotopic Mass: 283.10314248 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 66.8
Molecular Weight: 283.24

(3R,4R)-1-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>

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abcr	AB535578-100 mg	(3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid; .	1808807-76-2		100mg	€471.40	2023-06-14
abcr	AB535578-250 mg	(3R,4R)-1-[(t-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid; .	1808807-76-2		250mg	€899.80	2023-06-14
Chemenu	CM478021-100mg	(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid	1808807-76-2	95%+	100mg	$379	2023-01-01
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Chemenu	CM478021-10g	(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid	1808807-76-2	95%+	10g	$7431	2022-09-01
Chemenu	CM478021-25g	(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid	1808807-76-2	95%+	25g	$14862	2022-09-01
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